Cas no 111-36-4 (butyl isocyanate)

• Product Name: butyl isocyanate
• CAS No: 111-36-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD00002046
• CID: 35680
• PubChem ID: 8110
• Update Time: 2025-10-21

butyl isocyanate Chemical and Physical Properties

Names and Identifiers

• butyl isocyanate
• 1-isocyanato-butan
• BIC
• butane,1-isocyanato-
• n-bic
• n-butylisocyanate(asimpurity)
• n-C4H9NCO
• 1-BUTYL ISOCYANATE
• 1-Isocyanatobutane
• Butylisocyanat
• butyl-isocyanate
• ISOCYANATOBUTANE
• Isocyanic Acid Butyl Ester
• n-butyl isocyanante
• N-butyl isocyanate
• n-butyl isocynate
• Butyl isocyate
• AKOS BBS-00004256
• HSDB 5548
• XM89T89J3W
• UN 2485
• n-butyliso-cyanate
• Butyl isocyanate, n-
• EC 203-862-8
• MFCD00002046
• Butane, 1-isocyanato-
• J-519964
• n-butyl-isocyanate
• Isocyanic acid, butyl ester
• n-butylisocyanate
• AKOS000120793
• butylisocyanate
• GS-3292
• I0118
• Isocyanic acid n-butyl ester
• EN300-20857
• Q15632798
• NS00007113
• n-Butyl isocyanate [UN2485] [Poison]
• NCGC00257991-01
• DTXSID6026872
• Butyl isocyanate, 98%
• Tox21_200437
• CAS-111-36-4
• UN2485
• NCGC00248614-01
• FT-0627393
• 25067-04-3
• EINECS 203-862-8
• 111-36-4
• butyl isocynate
• CHEBI:136519
• 1-Isocyanato-butane
• Epitope ID:122969
• CHEMBL27104
• N-BUTYL ISOCYANATE [HSDB]
• BUTYL ISOCYANATE [MI]
• UNII-XM89T89J3W
• 1-Butylisocyanate
• DTXCID106872
• 1Isocyanatobutane
• Butane, 1isocyanato
• N-Butyl isocyanic acid
• DB-040967
• STL308735
• BBL027371
• 1-Isocyanato-butane; Isocyanic acid butyl ester; 1-Isocyanatobutane; n-Butyl isocyanate

• MDL： MFCD00002046
• Inchi： 1S/C5H9NO/c1-2-3-4-6-5-7/h2-4H2,1H3
• InChI Key： HNHVTXYLRVGMHD-UHFFFAOYSA-N
• SMILES： O=C=NCCCC

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.88
• Melting Point: 85.5℃
• Boiling Point: 115°C
• Flash Point: 17 ºC
• Refractive Index: n20/D 1.406(lit.)
• PSA: 29.43000
• LogP: 1.12230
• Merck: 1575
• Vapor Pressure: 10.6 mm Hg ( 20 °C)
• Sensitiveness: Moisture Sensitive
• FEMA: 3842
• Solubility: Not determined

butyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H311,H314,H330,H334
• Warning Statement： P210,P260,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2485 6.1/PG 1
• WGK Germany：1
• Hazard Category Code： R11;R21/22;R26;R34;R37;R42/43
• Safety Instruction： S23-S26-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-19-21
• RTECS：NQ8250000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I
• TSCA：Yes
• Toxicity：LC50 (4hr) in male, female rats (mg/m3): 60, 55 by inhalation (Pauluhn, Eben)
• Storage Condition：0-10°C
• Safety Term：6.1(a)
• Packing Group：I
• Risk Phrases：R11; R21/22; R26; R34; R37; R42/43

Related Categories

• Pesticide Chemicals Pesticides Disinfectant
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pesticide Chemicals Pesticide Intermediates

Additional information on butyl isocyanate

Comprehensive Analysis of Butyl Isocyanate (CAS No. 111-36-4): Properties, Applications, and Industry Insights

Butyl isocyanate (CAS No. 111-36-4), a versatile organic compound, has garnered significant attention in industrial and research fields due to its unique chemical properties. This isocyanate derivative is characterized by its molecular formula C₅H₉NO and is commonly utilized as a building block in polymer synthesis. With growing interest in specialty chemicals and polyurethane precursors, understanding this compound's behavior under different conditions has become crucial for manufacturers and formulators.

The compound's reactivity stems from its isocyanate functional group (-N=C=O), which readily undergoes addition reactions with nucleophiles like alcohols and amines. This property makes butyl isocyanate particularly valuable in creating urethane linkages, a fundamental process in producing flexible foams, coatings, and adhesives. Recent advancements in green chemistry have prompted investigations into more sustainable methods for handling and applying such reactive intermediates.

From a commercial perspective, 111-36-4 finds applications across multiple sectors. In the automotive industry, it contributes to lightweight material development, while in construction materials, it enhances durability characteristics. The compound's role in pharmaceutical intermediates has also been explored, particularly in synthesizing bioactive molecules with potential therapeutic applications. These diverse uses align with current market trends favoring multifunctional chemicals that enable innovative product development.

Safety considerations remain paramount when working with butyl isocyanate. Proper handling procedures, including the use of appropriate personal protective equipment (PPE) and engineering controls, are essential to mitigate potential exposure risks. Industry best practices emphasize closed-system processing and real-time air monitoring techniques to ensure workplace safety standards are maintained.

Analytical characterization of CAS 111-36-4 typically involves techniques such as Fourier-transform infrared spectroscopy (FTIR) to identify the characteristic isocyanate absorption band near 2270 cm^-1. Gas chromatography-mass spectrometry (GC-MS) provides additional confirmation of molecular identity and purity assessment. These analytical methods support quality control processes in manufacturing environments.

Environmental considerations surrounding isocyanate compounds have led to increased research into biodegradation pathways and waste treatment methods. Recent studies focus on enzymatic degradation systems that could potentially break down such compounds under controlled conditions. This aligns with the chemical industry's broader sustainability initiatives and circular economy principles.

Market dynamics for butyl isocyanate reflect the growing demand from emerging economies, particularly in Asia-Pacific regions where industrial expansion continues at a rapid pace. Price fluctuations often correlate with raw material availability and energy costs, making supply chain resilience a critical factor for end-users. Digital platforms now enable more transparent chemical sourcing and inventory management solutions.

Innovative applications continue to emerge for 111-36-4, including its use in smart material formulations that respond to environmental stimuli. Research institutions are exploring its potential in self-healing polymers and shape-memory alloys, opening new possibilities in advanced manufacturing sectors. These developments position the compound as relevant to next-generation material science challenges.

Regulatory aspects governing butyl isocyanate usage vary by jurisdiction but generally focus on proper labeling, transportation requirements, and exposure limits. Compliance with REACH regulations in Europe and TSCA requirements in the United States remains essential for international trade. Companies are increasingly adopting digital compliance management systems to navigate this complex landscape.

Future prospects for CAS 111-36-4 appear promising as material science advances create new opportunities. The compound's role in bio-based polyurethanes and renewable resource utilization represents an active research frontier. As industries prioritize sustainability without compromising performance, butyl isocyanate derivatives may offer viable solutions to these evolving market demands.